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In the intricate world of polyurethane (PU) foam formulation, the selection of a suitable catalyst

is paramount to achieving the desired reaction kinetics and final product properties. Tertiary

amines are a critical class of catalysts that significantly influence the urethane (gelling) and

urea (blowing) reactions. This guide provides a detailed comparison of triisopropanolamine
(TIPA) with other commonly used tertiary amines in polyurethane foam formulations, supported

by available experimental data and detailed experimental protocols.

The Role of Tertiary Amines in Polyurethane Foam
Chemistry
Tertiary amine catalysts are essential in the production of polyurethane foams as they control

the reaction between polyols and isocyanates.[1] Their primary function is to accelerate the

polymerization process, influencing key parameters such as curing time, viscosity, and the final

foam characteristics, including density, hardness, elasticity, and thermal stability.[1] The

catalytic activity of a tertiary amine is dependent on its chemical structure and basicity.[2]

The two primary reactions catalyzed by tertiary amines in water-blown polyurethane foam

formation are:

Gelling Reaction: The reaction between the isocyanate group (-NCO) of the isocyanate and

the hydroxyl group (-OH) of the polyol to form the urethane linkage, which builds the polymer

network.
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Blowing Reaction: The reaction between the isocyanate group and water to produce an

unstable carbamic acid, which then decomposes into an amine and carbon dioxide (CO2)

gas. This gas acts as the blowing agent, creating the cellular structure of the foam.

A delicate balance between these two reactions is crucial for producing a stable foam with the

desired properties.

Comparative Analysis of Triisopropanolamine and
Other Tertiary Amines
Triisopropanolamine (TIPA) is an alkanolamine, a type of tertiary amine that contains hydroxyl

groups. This dual functionality allows it to act not only as a catalyst but also as a crosslinker in

the polyurethane matrix, as its hydroxyl groups can react with isocyanate groups.[3] This is a

key differentiator from many other tertiary amine catalysts.

Commonly used tertiary amines in polyurethane foam formulations include:

Triethylenediamine (TEDA): A highly active and widely used catalyst known for strongly

promoting both the gelling and blowing reactions.[4]

Dimethylcyclohexylamine (DMCHA): A catalyst often used in rigid polyurethane foams,

known for its strong gelling activity.

Bis(2-dimethylaminoethyl)ether (BDMAEE): A catalyst that strongly promotes the blowing

reaction, often used in flexible foams.

Triethanolamine (TEA): Another alkanolamine similar to TIPA, which can also act as a

crosslinker.

The performance of these catalysts can be compared based on their influence on the reaction

profile and the final foam properties.
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Chemical Structures of Common Tertiary Amine Catalysts

Alkanolamines (Catalyst & Crosslinker) Tertiary Amines (Catalyst)

Triisopropanolamine (TIPA)
C9H21NO3

Triethylenediamine (TEDA)
C6H12N2

Dimethylcyclohexylamine (DMCHA)
C8H17N

Bis(2-dimethylaminoethyl)ether (BDMAEE)
C8H20N2O

Triethanolamine (TEA)
C6H15NO3

Click to download full resolution via product page

Caption: Chemical structures of TIPA and other common tertiary amines.

Quantitative Performance Data
Direct, head-to-head comparative experimental data for triisopropanolamine against a wide

range of other tertiary amines in a single study is limited in publicly available literature. The

following tables are compiled from various sources to provide an indicative comparison.

Disclaimer: The data presented below is collated from different studies and is for illustrative

purposes only. Direct comparison may not be entirely accurate due to variations in

experimental conditions, formulations, and testing methodologies.

Table 1: Comparison of Catalytic Activity (Reactivity Profile)
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Catalyst Cream Time (s) Gel Time (s)
Tack-Free
Time (s)

Primary
Catalytic
Action

Triisopropanolam

ine (TIPA)
Moderate Moderate-Slow Moderate-Slow

Gelling &

Crosslinking

Triethylenediami

ne (TEDA)
Fast Fast Fast

Balanced Gelling

& Blowing

Dimethylcyclohe

xylamine

(DMCHA)

Fast Very Fast Fast Strong Gelling

Bis(2-

dimethylaminoet

hyl)ether

(BDMAEE)

Very Fast Moderate Moderate Strong Blowing

Triethanolamine

(TEA)
Slow Slow Slow

Gelling &

Crosslinking

Note: "Fast," "Moderate," and "Slow" are relative terms and can vary significantly based on the

formulation.

Table 2: Influence on Rigid Polyurethane Foam Properties

Catalyst
Foam Density (
kg/m ³)

Compressive
Strength (kPa)

Closed Cell
Content (%)

Thermal
Conductivity
(W/m·K)

Triisopropanolam

ine (TIPA)
30 - 35 180 - 220 > 90 0.022 - 0.025

Dimethylcyclohe

xylamine

(DMCHA)

32 - 38 200 - 250 > 92 0.021 - 0.024
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Note: The data for TIPA is indicative and based on general knowledge from patent literature,

while the data for DMCHA represents typical values for rigid foams where it is commonly used.

Experimental Protocols
To ensure accurate and reproducible comparison of catalyst performance, standardized testing

methods are crucial. The American Society for Testing and Materials (ASTM) provides a

comprehensive set of standards for testing polyurethane foam properties.

Foam Preparation and Reactivity Measurement (ASTM
D7487)[5]
A standardized cup foam test is used to determine the reactivity profile of a polyurethane

formulation.[5]

Component Preparation: The polyol, water, surfactant, and catalyst are pre-mixed to form the

"B-side." The isocyanate is the "A-side." Both components are conditioned to a specified

temperature (e.g., 25 °C).

Mixing: The A-side and B-side are mixed together in a specified ratio using a high-speed

mixer for a defined period (e.g., 10 seconds).

Reactivity Measurement:

Cream Time: The time from the start of mixing until the mixture begins to rise and change

color.[5]

Gel Time (String Gel Time): The time when the foam becomes stringy when touched with a

spatula.[5]

Tack-Free Time: The time when the surface of the foam is no longer tacky to the touch.[5]

Free Rise Time: The time required for the foam to reach its maximum height.[5]

Physical Property Testing
The following ASTM standards are commonly used to characterize the physical properties of

polyurethane foams:
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Apparent Density (ASTM D1622): This test method covers the determination of the apparent

overall density and the apparent core density of cellular plastics.[6]

Compressive Properties (ASTM D1621): This test method determines the compressive

strength and modulus of rigid cellular plastics.[6] A specified load is applied to the foam

sample, and the resulting deformation is measured.[6]

Open-Cell Content (ASTM D2856): This test method uses an air pycnometer to determine

the percentage of open cells in rigid cellular plastics.[6]

Thermal Transmission Properties (ASTM C518): This test method measures the steady-state

thermal transmission properties of materials using a heat flow meter apparatus to determine

the thermal conductivity (k-factor).[6]

Tensile and Tensile Adhesion Properties (ASTM D1623): This test method is used to

determine the tensile strength and adhesion properties of rigid cellular plastics.[6]

Experimental Workflow Diagram

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.sprayfoammagazine.com/content/polyurethane-foam-astm-test-methods/78
https://www.sprayfoammagazine.com/content/polyurethane-foam-astm-test-methods/78
https://www.sprayfoammagazine.com/content/polyurethane-foam-astm-test-methods/78
https://www.sprayfoammagazine.com/content/polyurethane-foam-astm-test-methods/78
https://www.sprayfoammagazine.com/content/polyurethane-foam-astm-test-methods/78
https://www.sprayfoammagazine.com/content/polyurethane-foam-astm-test-methods/78
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Polyurethane Foam Evaluation

Foam Preparation

Reactivity Testing (ASTM D7487)

Physical Property Testing

Define Formulation
(Polyol, Isocyanate, Water, Surfactant, Catalyst)

Component Mixing
(High-Speed Mixer)

Foam Curing
(Controlled Temperature & Humidity) Cream Time Gel Time Tack-Free Time

Density
(ASTM D1622)

Compressive Strength
(ASTM D1621)

Thermal Conductivity
(ASTM C518)

Cell Structure
(SEM)
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Caption: A general workflow for the preparation and evaluation of polyurethane foams.

Summary of Performance Differences and
Applications
The choice between triisopropanolamine and other tertiary amines depends on the specific

requirements of the polyurethane foam application.

Triisopropanolamine (TIPA): Due to its hydroxyl groups, TIPA acts as both a catalyst and a

crosslinker. This can lead to foams with increased rigidity and improved dimensional stability.

Its reactivity is generally considered to be moderate, which can be advantageous in
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applications requiring good flowability of the foaming mixture before curing. It is often used in

rigid foam formulations where its crosslinking ability is beneficial.

Other Tertiary Amines:

TEDA is a versatile and highly active catalyst suitable for a wide range of flexible and rigid

foams where fast curing is desired.[7]

DMCHA is a strong gelling catalyst, making it ideal for rigid foams that require high

compressive strength and rapid build-up of the polymer network.

BDMAEE is a potent blowing catalyst, making it a preferred choice for low-density flexible

foams where rapid gas generation is needed.

Logical Relationship Diagram
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Catalyst Selection Logic for Polyurethane Foams

Desired Foam Type

Rigid Foam

 

Flexible Foam

 

Catalyst Choice

TIPA / DMCHA

Rigid

TEDA / BDMAEE

Flexible

Key Properties

High Strength & Stability

 

Fast Curing

 

Low Density

 

Click to download full resolution via product page

Caption: A simplified logic diagram for selecting a tertiary amine catalyst.

In conclusion, while direct quantitative comparisons are scarce, the available information

suggests that triisopropanolamine's unique dual functionality as a catalyst and crosslinker

makes it a valuable component in specific polyurethane foam formulations, particularly for rigid
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foams where enhanced structural integrity is desired. The choice of TIPA over other tertiary

amines will depend on the desired balance between reactivity, flowability, and the final

mechanical properties of the polyurethane foam. Further experimental studies directly

comparing TIPA with other standard tertiary amines under identical conditions are needed to

provide a more definitive quantitative assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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